molecular formula C28H23NO B297773 16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide

16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide

Cat. No. B297773
M. Wt: 389.5 g/mol
InChI Key: PPCBDORTDJJLHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide has been found to have a wide range of other biochemical and physiological effects. These include anti-inflammatory, anti-oxidant, and anti-microbial properties, as well as the ability to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide in lab experiments is its potent anti-cancer properties. This makes it a valuable tool for researchers studying cancer and other diseases. However, one of the main limitations of using this compound is its complex synthesis method, which can make it difficult and expensive to produce in large quantities.

Future Directions

There are several potential future directions for research involving 16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide. One of the most promising areas of research is the development of new cancer treatments based on this compound. Other potential areas of research include the study of its anti-inflammatory, anti-oxidant, and anti-microbial properties, as well as its potential use in modulating the immune system. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a wide range of scientific fields.

Synthesis Methods

The synthesis of 16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide is a complex process that involves several steps. The most common method of synthesis involves the use of a palladium-catalyzed cross-coupling reaction between a naphthyl bromide and a cyclohexenone derivative. This reaction is then followed by a series of additional steps, including reduction, oxidation, and cyclization, to produce the final compound.

Scientific Research Applications

16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide has been used in a wide range of scientific research applications. One of the most common uses of this compound is in the study of cancer and other diseases. It has been found to have potent anti-cancer properties, making it a potential candidate for the development of new cancer treatments.

properties

Product Name

16-methyl-N-(1-naphthyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide

Molecular Formula

C28H23NO

Molecular Weight

389.5 g/mol

IUPAC Name

16-methyl-N-naphthalen-1-yltetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide

InChI

InChI=1S/C28H23NO/c1-17-25-20-12-4-6-14-22(20)27(23-15-7-5-13-21(23)25)26(17)28(30)29-24-16-8-10-18-9-2-3-11-19(18)24/h2-17,25-27H,1H3,(H,29,30)

InChI Key

PPCBDORTDJJLHH-UHFFFAOYSA-N

SMILES

CC1C(C2C3=CC=CC=C3C1C4=CC=CC=C24)C(=O)NC5=CC=CC6=CC=CC=C65

Canonical SMILES

CC1C(C2C3=CC=CC=C3C1C4=CC=CC=C24)C(=O)NC5=CC=CC6=CC=CC=C65

Origin of Product

United States

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